Cas no 143158-02-5 ({[4-(Decyloxy)phenyl]ethynyl}(trimethyl)silane)

• Product Name: {[4-(Decyloxy)phenyl]ethynyl}(trimethyl)silane
• CAS No: 143158-02-5
• MF: C₂₁H₃₄OSi
• MW: 330.579567432404
• CID: 2775744
• PubChem ID: 56650795
• Update Time: 2025-04-21

{[4-(Decyloxy)phenyl]ethynyl}(trimethyl)silane Chemical and Physical Properties

Names and Identifiers

• 143158-02-5
• 2-(4-decyloxyphenyl)ethynyl-trimethylsilane
• DTXSID80718176
• {[4-(Decyloxy)phenyl]ethynyl}(trimethyl)silane

• Inchi： 1S/C21H34OSi/c1-5-6-7-8-9-10-11-12-18-22-21-15-13-20(14-16-21)17-19-23(2,3)4/h13-16H,5-12,18H2,1-4H3
• InChI Key： NZOWUXUOYYXMJC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)OCCCCCCCCCC)(C)(C)C

Computed Properties

• Exact Mass: 330.237892238Da
• Monoisotopic Mass: 330.237892238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų